Cas no 21120-91-2 (7-Bromobicyclo[4.2.0]octa-1,3,5-triene)
![7-Bromobicyclo[4.2.0]octa-1,3,5-triene structure](https://www.kuujia.com/scimg/cas/21120-91-2x300.png)
21120-91-2 structure
Product Name:7-Bromobicyclo[4.2.0]octa-1,3,5-triene
CAS No:21120-91-2
Molecular Formula:C8H7Br
Molecular Weight:183.0452
MDL:MFCD17976891
CID:51722
PubChem ID:24870555
7-Bromobicyclo[4.2.0]octa-1,3,5-triene Properties
Names and Identifiers
-
- 1-Bromobenzocyclobutene
- 7-Bromobicyclo[4.2.0]octa-1,3,5,7-tetraene
- 7-bromobicyclo[4.2.0]octa-1,3,5-triene
- 1-bromo-1,2-dihydrobenzocyclobutene
- 1-bromo-1,2-dihydro-cyclobutabenzene
- 1-bromobenzocyclobutane
- 1-bromocyclobutabenzene
- AC-154
- Benzocyclobutenyl bromide
- Bicyclo[4.2.0]octa-1,3,5-triene,7-bromo
- 1-BROMO-BENZOCYCLOBUTANE
- Bicyclo[4.2.0]octa-1,3,5-triene, 7-bromo-
- AYNXHFRDABNHRX-UHFFFAOYSA-N
- bromo benzocyclobutane
- 7-Bromo-1,2-ethanobenzene
- 1-bromo-1,2-dihydrocyclobutabenzene
- AK163275
- AM20030339
- 7-bromo-bicyclo[4.2.0]octa-1,3,5-triene
- 7-Bro
- SCHEMBL1170559
- DS-8036
- DTXSID90340927
- CS-W017070
- 1-Bromobenzocyclobutene, 95%
- 7-Bromobicyclo[4.2.0]octa-1,3,5-triene #
- J-013861
- 7-bromobicyclo[4.2.0]octa-1(6),2,4-triene
- EN300-7401810
- AKOS015913183
- 21120-91-2
-
- MDL: MFCD17976891
- InChIKey: AYNXHFRDABNHRX-UHFFFAOYSA-N
- Inchi: 1S/C8H7Br/c9-8-5-6-3-1-2-4-7(6)8/h1-4,8H,5H2
- SMILES: BrC1([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]
Computed Properties
- Exact Mass: 181.97311g/mol
- Surface Charge: 0
- XLogP3: 2.1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 0
- Monoisotopic Mass: 181.97311g/mol
- Monoisotopic Mass: 181.97311g/mol
- Topological Polar Surface Area: 0Ų
- Heavy Atom Count: 9
- Complexity: 111
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- LogP: 2.89300
- PSA: 0.00000
- Refractive Index: n20/D 1.59(lit.)
- Boiling Point: 90 °C/10.5 mmHg(lit.)
- Melting Point: Not available
- Vapor Pressure: Not available
- Flash Point: Fahrenheit: 204.8 ° f
Celsius: 96 ° c - Color/Form: liquid
- Solubility: Not determined
- Density: 1.45 g/mL at 25 °C(lit.)
7-Bromobicyclo[4.2.0]octa-1,3,5-triene Security Information
- WGK Germany:3
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
- Signal Word:Warning
7-Bromobicyclo[4.2.0]octa-1,3,5-triene Customs Data
- HS CODE:2903890090
- Customs Data:
China Customs Code:
2903890090Overview:
2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
7-Bromobicyclo[4.2.0]octa-1,3,5-triene Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002LO8-100mg |
Bicyclo[4.2.0]octa-1,3,5-triene, 7-bromo- |
21120-91-2 | 98% | 100mg |
$8.00 | ||
A2B Chem LLC | AB20600-100mg |
Bicyclo[4.2.0]octa-1,3,5-triene, 7-bromo- |
21120-91-2 | 98% | 100mg |
$4.00 | 2024-04-20 | |
Aaron | AR002LWK-100mg |
Bicyclo[4.2.0]octa-1,3,5-triene, 7-bromo- |
21120-91-2 | 95% | 100mg |
$4.00 | 2025-01-21 | |
abcr | AB447008-250 mg |
1-Bromo-benzocyclobutane, 95%; . |
21120-91-2 | 95% | 250MG |
€120.60 | 2023-07-18 | |
Alichem | A019150383-1g |
7-Bromobicyclo[4.2.0]octa-1,3,5-triene |
21120-91-2 | 97% | 1g |
$233.58 | 2023-09-02 | |
Ambeed | A164818-100mg |
7-Bromobicyclo[4.2.0]octa-1,3,5-triene |
21120-91-2 | 98% | 100mg |
$5.0 | ||
Apollo Scientific | OR918719-250mg |
7-Bromobicyclo[4.2.0]octa-1,3,5-triene |
21120-91-2 | 98% | 250mg |
£58.00 | 2025-02-20 | |
Chemenu | CM154205-5g |
7-Bromobicyclo[4.2.0]octa-1,3,5-triene |
21120-91-2 | 95+% | 5g |
$410 | ||
Crysdot LLC | CD12096657-1g |
7-Bromobicyclo[4.2.0]octa-1,3,5-triene |
21120-91-2 | 97% | 1g |
$108 | 2024-07-24 | |
Enamine | EN300-7401810-0.1g |
7-bromobicyclo[4.2.0]octa-1,3,5-triene |
21120-91-2 | 95% | 0.1g |
$54.0 |
7-Bromobicyclo[4.2.0]octa-1,3,5-triene Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:21120-91-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:21120-91-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
7-Bromobicyclo[4.2.0]octa-1,3,5-triene Related Literature
-
Julia N. Dobish,Sharon K. Hamilton,Eva Harth Polym. Chem. 2012 3 857
-
2. Cyclobutarenes. Part 3. Synthesis of bromodicyclobutarenes and some new derivatives of the benzocyclobutabiphenylenesMichael K. Shepherd J. Chem. Soc. Perkin Trans. 1 1988 961
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3. Chapter 10. Aromatic compounds
21120-91-2 (7-Bromobicyclo[4.2.0]octa-1,3,5-triene) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21120-91-2)7-Bromobicyclo[4.2.0]octa-1,3,5-triene

Purity:99%
Quantity:25g
Price($):422.0